Cas no 2580209-13-6 (Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate)

• Product Name: Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate
• CAS No: 2580209-13-6
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6553631
• PubChem ID: 165890642
• Update Time: 2025-05-20

Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate
• EN300-27724883
• 2580209-13-6
• Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate

• Inchi： 1S/C11H10N2O3/c1-15-11(14)9-4-3-8(16-9)7-2-5-10(12)13-6-7/h2-6H,1H3,(H2,12,13)
• InChI Key： KZMFMMBSXLEYEA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Additional information on Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate

Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate (CAS No. 2580209-13-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate (CAS No. 2580209-13-6) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of both a furan ring and an aminopyridine moiety makes it a valuable building block for medicinal chemists, enabling the construction of complex molecules with diverse biological activities.

The structural composition of Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate lends itself to various chemical transformations, making it an indispensable reagent in synthetic organic chemistry. The aminopyridine segment, in particular, is renowned for its ability to participate in hydrogen bonding interactions, which is crucial for the design of high-affinity ligands. Meanwhile, the furan ring contributes to the molecule's overall stability and reactivity, facilitating further functionalization. These attributes have positioned this compound as a cornerstone in the synthesis of small-molecule drugs targeting a wide spectrum of diseases.

In recent years, significant advancements have been made in leveraging Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate in the development of innovative pharmaceuticals. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The aminopyridine moiety serves as a key pharmacophore, enabling precise binding to target enzymes while minimizing off-target effects. For instance, studies have demonstrated its utility in constructing potent inhibitors of Janus kinases (JAKs), which play a pivotal role in immune regulation and hematopoiesis.

Furthermore, Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate has been explored as a precursor in the development of antiviral agents. The structural motifs present in this compound allow for the creation of molecules capable of interfering with viral replication cycles. Notably, derivatives of this intermediate have shown promise in inhibiting protease enzymes essential for viral maturation and assembly. This has sparked interest among researchers aiming to develop novel antiviral therapies with improved efficacy and reduced resistance profiles.

The compound's versatility also extends to its role in central nervous system (CNS) drug discovery. The combination of the furan and aminopyridine moieties facilitates the design of molecules that can cross the blood-brain barrier, making them suitable for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have highlighted its potential in generating neuroprotective agents by modulating neurotransmitter receptor activity. The ability to fine-tune the pharmacological properties through structural modifications has made Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate an invaluable asset in CNS drug development pipelines.

In addition to its pharmaceutical applications, Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate has found utility in materials science and agrochemical research. Its unique chemical properties make it a suitable candidate for synthesizing advanced materials with specialized functionalities. For example, researchers have utilized this intermediate to develop organic semiconductors that exhibit enhanced charge transport capabilities, which are essential for next-generation electronic devices. Similarly, its incorporation into agrochemical formulations has led to the creation of novel pesticides with improved environmental compatibility.

The synthesis of Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate itself is a testament to the ingenuity of modern synthetic chemistry. While multiple routes have been reported, recent methodologies have focused on optimizing yield and minimizing environmental impact. Transition-metal-catalyzed reactions have emerged as particularly effective strategies for constructing the desired framework efficiently. These approaches not only enhance scalability but also align with green chemistry principles by reducing waste generation and energy consumption.

The future prospects for Methyl 5-(6-aminopyridin-3-yl)furan-2-carboxylate are vast and exciting. As computational chemistry techniques continue to advance, virtual screening methods will enable researchers to identify new applications more rapidly than ever before. Furthermore, interdisciplinary collaborations between organic chemists, medicinal chemists, and biologists will undoubtedly uncover novel therapeutic opportunities that were previously unexplored. The compound's well-documented reactivity and biological relevance ensure that it will remain a cornerstone of synthetic pharmaceutical research for years to come.